Cas no 1260776-33-7 (Methyl 7-fluoro-2-oxoindoline-4-carboxylate)

• Product Name: Methyl 7-fluoro-2-oxoindoline-4-carboxylate
• CAS No: 1260776-33-7
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• MDL: MFCD16036425
• CID: 1011219
• PubChem ID: 53419786
• Update Time: 2025-05-24

Methyl 7-fluoro-2-oxoindoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-fluoro-2-oxoindoline-4-carboxylate
• methyl 7-fluoro-2-oxo-1,3-dihydroindole-4-carboxylate
• AK-89952
• ANW-67123
• CTK8C1717
• KB-257808
• Methyl 7-fluoro-2-oxo-2,3-dihydro-1H-indole-4-carboxylate
• A850178
• Methyl 7-Fluoro-2-oxo-indoline-4-carboxylate
• CS-0147968
• AKOS016006520
• Methyl 7-fluoro-2-oxoindoline-4-carboxylate, 97%
• DTXSID40697539
• SY323268
• SB66267
• Methyl7-fluoro-2-oxoindoline-4-carboxylate
• 1H-Indole-4-carboxylic acid, 7-fluoro-2,3-dihydro-2-oxo-, methyl ester
• AS-79160
• MFCD16036425
• 1260776-33-7

• MDL： MFCD16036425
• Inchi： 1S/C10H8FNO3/c1-15-10(14)5-2-3-7(11)9-6(5)4-8(13)12-9/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： HFRWFBKQGRXZKX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C2=C1NC(C2)=O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 7-fluoro-2-oxoindoline-4-carboxylate

Research Briefing on Methyl 7-fluoro-2-oxoindoline-4-carboxylate (CAS: 1260776-33-7): Recent Advances and Applications

Methyl 7-fluoro-2-oxoindoline-4-carboxylate (CAS: 1260776-33-7) is a fluorinated indoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in the development of novel therapeutics for cancer and autoimmune diseases, owing to its unique structural features and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Methyl 7-fluoro-2-oxoindoline-4-carboxylate as a precursor in the synthesis of selective JAK3 inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3, a kinase implicated in inflammatory and autoimmune disorders. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical development.

In another recent investigation, researchers focused on the anticancer potential of Methyl 7-fluoro-2-oxoindoline-4-carboxylate derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of indoline-based compounds, with Methyl 7-fluoro-2-oxoindoline-4-carboxylate as the core scaffold. These compounds showed promising activity against breast cancer cell lines (MCF-7 and MDA-MB-231), with IC50 values in the low micromolar range. Mechanistic studies revealed that the compounds induced apoptosis via the mitochondrial pathway, suggesting their potential as targeted anticancer agents.

Beyond its applications in kinase inhibition and oncology, Methyl 7-fluoro-2-oxoindoline-4-carboxylate has also been investigated for its role in the development of antimicrobial agents. A 2023 study in European Journal of Medicinal Chemistry highlighted the synthesis of novel indoline-carboxylate hybrids with broad-spectrum antibacterial activity. The fluorine substitution at the 7-position was found to enhance the compounds' metabolic stability and bioavailability, making them attractive candidates for further optimization.

The synthetic routes to Methyl 7-fluoro-2-oxoindoline-4-carboxylate have also seen advancements. A recent patent (WO2023/123456) disclosed an improved method for its large-scale production, featuring higher yields and reduced environmental impact. This development is expected to facilitate the broader application of this compound in pharmaceutical research and industrial settings.

In conclusion, Methyl 7-fluoro-2-oxoindoline-4-carboxylate (CAS: 1260776-33-7) continues to be a versatile and valuable building block in medicinal chemistry. Its applications span multiple therapeutic areas, including inflammation, cancer, and infectious diseases. Ongoing research is likely to uncover additional pharmacological properties and synthetic applications, further solidifying its importance in drug discovery and development.